Cas no 13004-58-5 (1H-Pyrazole-3,4-dicarboxamide,1-ethyl-N3,N4-dimethyl-)

• Product Name: 1H-Pyrazole-3,4-dicarboxamide,1-ethyl-N3,N4-dimethyl-
• CAS No: 13004-58-5
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 161349
• PubChem ID: 166751
• Update Time: 2025-04-19

1H-Pyrazole-3,4-dicarboxamide,1-ethyl-N3,N4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4-dicarboxamide,1-ethyl-N3,N4-dimethyl-
• 1-ethyl-3-N,4-N-dimethylpyrazole-3,4-dicarboxamide
• etipirol
• 1-Ethyl-N,N'-dimethyl-1H-pyrazole-3,4-dicarboxamide
• 1-Ethyl-N,N'-dimethylpyrazole-3,4-dicarboxamide
• BRN 0883259
• Ethipyrol
• Ethirazol
• Ethirazole
• IEM 440
• Pyrazole-3,4-dicarboxamide, 1-ethyl-N,N'-dimethyl-
• 13004-58-5
• N,N'-dimethyl 1-ethylpyrazole-3,4-dicarboxamide
• Bis(methylamide)-1-ethylpyrazole-3,4-dicarboxylic acid
• Ethypyrol
• Etirazol
• DTXSID00156319
• Aethirazol

• Inchi： 1S/C9H14N4O2/c1-4-13-5-6(8(14)10-2)7(12-13)9(15)11-3/h5H,4H2,1-3H3,(H,10,14)(H,11,15)
• InChI Key： CLJBPOOJGPRGPF-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(CC)N=C1C(NC)=O)NC

Computed Properties

• Exact Mass: 210.11182
• Monoisotopic Mass: 210.111676
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: -0.6

Experimental Properties

• Density: 1.26
• Boiling Point: 498.3°Cat760mmHg
• Flash Point: 255.2°C
• Refractive Index: 1.586
• PSA: 76.02